tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride, Mixture of diastereomers
Overview
Description
Tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride: is a chemical compound with the molecular formula C₁₃H₂₄N₂O₂·HCl. It is a mixture of diastereomers, meaning it contains multiple stereoisomers that are not mirror images of each other
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis typically begins with 3-aminopyridines and carbonyl derivatives.
Reaction Conditions: The reaction conditions involve heating the starting materials in the presence of a catalyst, often under reflux conditions to ensure the completion of the reaction.
Industrial Production Methods: On an industrial scale, the synthesis is carried out in large reactors with precise temperature and pressure control to optimize yield and purity.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: Substitution reactions involve replacing one or more atoms in the compound with different atoms or groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.
Major Products Formed:
Oxidation Products: Various carboxylic acids and ketones.
Reduction Products: Alcohols and amines.
Substitution Products: Different derivatives based on the substituents used.
Scientific Research Applications
Chemistry: The compound is used as a building block in organic synthesis, particularly in the construction of complex molecules. Biology: It serves as a probe in biological studies to understand molecular interactions and pathways. Medicine: Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The compound exerts its effects through specific molecular targets and pathways. It may interact with enzymes or receptors, leading to biological responses. The exact mechanism depends on the context in which the compound is used.
Comparison with Similar Compounds
Naphthyridines: Structurally similar compounds with varying substituents.
Decahydro-1,7-naphthyridines: Other derivatives with different functional groups.
Properties
CAS No. |
2613389-58-3 |
|---|---|
Molecular Formula |
C13H25ClN2O2 |
Molecular Weight |
276.8 |
Purity |
95 |
Origin of Product |
United States |
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